Cas no 4927-55-3 (1,2-bis(3,4-dimethoxyphenyl)-ethanone)

1,2-bis(3,4-dimethoxyphenyl)-ethanone structure
4927-55-3 structure
Product Name:1,2-bis(3,4-dimethoxyphenyl)-ethanone
CAS No:4927-55-3
MF:C18H20O5
MW:316.348405838013
CID:932310
PubChem ID:231111
Update Time:2025-04-19

1,2-bis(3,4-dimethoxyphenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,2-bis(3,4-dimethoxyphenyl)-ethanone
    • 3,4,3',4'-Tetrahydro-2H,2'H-2,2'-methandiyl-bis-naphthalin-1-on
    • 3,4,3',4'-tetrahydro-2H,2'H-2,2'-methanediyl-bis-naphthalen-1-one
    • 3,4,3',4'-Tetramethoxy-benzilsaeure
    • 3,4,3',4'-tetramethoxy-chalcone
    • 3,4,3',4'-Tetramethoxy-chalkon
    • 3,4,3',4'-Tetramethoxy-desoxybenzoin
    • Bis-< tetralon-(1)-yl-(2)> -methan
    • CTK1G5283
    • Di-(1-oxo-1,2,3,4-tetrahydronaphthyl-2)-methan
    • Veratrilsaeure
    • SR-01000196614-1
    • SCHEMBL7821807
    • CB08830
    • NSC-26690
    • BIM-0006566.P001
    • SR-01000196614
    • IBOFMJSGASGBOS-UHFFFAOYSA-N
    • Cambridge id 5137159
    • AKOS004117445
    • G71383
    • 3,4,3',4'-Tetramethoxydesoxybenzoin
    • NSC26690
    • 1,2-bis(3,4-dimethoxyphenyl)ethan-1-one
    • STL522929
    • AE-641/00662013
    • YSZC1327
    • DTXSID40964197
    • CBMicro_006555
    • 3,3',4,4'-tetramethoxydesoxybenzoin
    • Desoxyveratroin
    • 1,2-bis(3,4-dimethoxyphenyl)ethanone
    • Oprea1_009226
    • SMSF0003654
    • Oprea1_511147
    • 4927-55-3
    • Inchi: 1S/C18H20O5/c1-20-15-7-5-12(10-17(15)22-3)9-14(19)13-6-8-16(21-2)18(11-13)23-4/h5-8,10-11H,9H2,1-4H3
    • InChI Key: IBOFMJSGASGBOS-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CC(C1C=CC(=C(C=1)OC)OC)=O)OC

Computed Properties

  • Exact Mass: 316.1311
  • Monoisotopic Mass: 316.131074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.319
  • Boiling Point: 437.4°C at 760 mmHg
  • Flash Point: 218.3°C
  • Refractive Index: 1.697
  • PSA: 53.99
  • LogP: 3.14640
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